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Compound of Interest
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Cat. No.: B1607561

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phenazolam, with the Chemical Abstracts Service (CAS) number 87213-50-1, is a synthetic
compound belonging to the triazolobenzodiazepine class. First synthesized in the early 1980s,
it was never developed for medical use but has emerged as a designer drug.[1][2] This
technical guide provides a comprehensive overview of Phenazolam, including its chemical and
physical properties, pharmacological profile, and detailed analytical methodologies. The
document is intended to serve as a resource for researchers, scientists, and drug development
professionals engaged in the study of benzodiazepines and novel psychoactive substances.

Chemical and Physical Properties

Phenazolam, also known by its synonym Clobromazolam, is characterized by a triazole ring
fused to the benzodiazepine core structure.[3][4] Its chemical and physical properties are
summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1607561?utm_src=pdf-interest
https://www.benchchem.com/product/b1607561?utm_src=pdf-body
https://www.mdpi.com/2218-273X/12/12/1784
https://en.wikipedia.org/wiki/Phenazolam
https://www.benchchem.com/product/b1607561?utm_src=pdf-body
https://www.benchchem.com/product/b1607561?utm_src=pdf-body
https://www.vulcanchem.com/product/vc3836660
https://en.wikipedia.org/wiki/GABAA_receptor_positive_allosteric_modulator
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

CAS Number 87213-50-1 [31[5]

8-bromo-6-(2-chlorophenyl)-1-

IUPAC Name methyl-4H-[3][4][6]triazolo[4,3-  [3][5]
a][3][6]benzodiazepine

Molecular Formula C17H12BrCIN4 [31[5]

Molecular Weight ~387.7 g/mol [3B1141[5]

Physical State Crystalline solid [6]

93-96 °C (literature value,
Melting Point though some sources state itis  [7]

undetermined)

250-260 °C (literature value,
Boiling Point though some sources state itis  [7]

undetermined)

DMF: 30 mg/ml; DMSO: 20
mg/ml; Ethanol: 10 mg/ml;

Solubility [6]
DMF:PBS (pH 7.2) (1:1): 0.5
mg/ml

Purity >98%

Synthesis and Purification
Synthesis

The synthesis of Phenazolam was first reported by Vejdélek and Protiva in 1983. While the
detailed experimental protocol from the original publication is not readily available, the general
synthetic route involves the condensation of 2-chlorobenzophenone with hydrazine, followed by
cyclization to form the benzodiazepine ring structure.[3]

A proposed general workflow for the synthesis of triazolobenzodiazepines is outlined below.

Caption: Generalized synthesis workflow for triazolobenzodiazepines.
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Purification

A formal, validated purification protocol for Phenazolam is not widely published. However, a
general user-submitted recrystallization method for purifying benzodiazepines suggests the
following steps:

o Dissolve the crude Phenazolam in a high-percentage isopropy! alcohol.
« Filter the solution through a syringe filter to remove insoluble impurities.

e Gradually cool the solvent to room temperature, followed by refrigeration to induce
recrystallization.

e Collect the recrystallized product by filtration.
e Wash the collected crystals with cold distilled water and filter again.

e Dry the purified product.

Pharmacology
Mechanism of Action

Phenazolam is a potent sedative and hypnotic drug that acts as a positive allosteric modulator
of the GABA-A receptor.[2][3] It binds to the benzodiazepine site, located at the interface of the
a and y subunits of the GABA-A receptor.[4][8] This binding enhances the effect of the
neurotransmitter gamma-aminobutyric acid (GABA), leading to an increased influx of chloride
ions into the neuron.[4] The resulting hyperpolarization of the neuronal membrane potentiates
the inhibitory effect of GABA, causing the sedative, anxiolytic, and muscle relaxant effects
associated with benzodiazepines.[3][8]

Caption: Signaling pathway of Phenazolam at the GABA-A receptor.

Pharmacological Data

Specific quantitative pharmacological data for Phenazolam, such as receptor binding affinities
(Ki) and in-vivo potency (ED50), are not readily available in peer-reviewed literature. However,
a quantitative structure-activity relationship (QSAR) model predicted a high binding affinity for
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"clobromazolam™ (a synonym for Phenazolam) to the GABA-A receptor, with a predicted log
1/c value of 10.14.[9] In-vitro studies on analogous compounds suggest that Phenazolam's
potency likely exceeds that of diazepam by at least an order of magnitude, with ECso values in
the low nanomolar range.[3]

Parameter Value Note Reference(s)

Predicted GABA-A
For "Clobromazolam"”

Receptor Binding 10.14 [9]
o from a QSAR model
Affinity (log 1/c)

In-vitro Potency Low nanomolar range Based on analogous 3]
(ECs0) (inferred) compounds
Oral LDso (mouse) >1 g/kg [10]

Pharmacokinetics and Metabolism

Direct human pharmacokinetic data for Phenazolam is limited. However, based on structurally
similar designer benzodiazepines, its pharmacokinetic profile can be inferred.[3] It is expected
to exhibit rapid gastrointestinal absorption, high protein binding (>90%), and hepatic
metabolism primarily through the cytochrome P450 enzyme CYP3A4/5.[3] The metabolites are
likely to be a-hydroxy derivatives.[3] Studies on other designer benzodiazepines, such as
flubromazolam, have identified parent glucuronides, mono-hydroxy metabolites, and mono-
hydroxy glucuronides as the main urinary excretion products.[11]

Experimental Protocols
Analytical Detection

The following protocols are for the qualitative and quantitative analysis of Phenazolam in
forensic samples.

4.1.1. Gas Chromatography-Mass Spectrometry (GC-MS)
o Sample Preparation: The standard is diluted in methanol.[4][12]

e Instrumentation: Agilent 5975 Series GC/MSD System.[4][12]
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e GC Column: HP1-MS (100% dimethylpolysiloxane), 30 m x 0.25 mm, 0.25 pum film thickness.
o Carrier Gas: Helium at a flow rate of 1.2 ml/min.

e Oven Program: Initial temperature of 170°C for 1 min, ramped to 190°C at 8°C/min, then to
293°C at 18°C/min and held for 7.1 min, followed by a ramp to 325°C at 50°C/min and a final
hold for 6.1 min.

e Injector Temperature: 280°C.
e MS Parameters:
o lonization Mode: Electron lonization (El) at 70 eV.[4][12]
o Source Temperature: 230°C.
o Transfer Line Temperature: 235°C.
o Scan Range: m/z 50-550 amu.
Caption: Workflow for the GC-MS analysis of Phenazolam.
4.1.2. Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS)
o Sample Preparation: Liquid-liquid extraction (LLE).[4][12]
e Instrumentation: Sciex TripleTOF® 5600+ with a Shimadzu Nexera XR UHPLC.[4][12]
e LC Column: Phenomenex® Kinetex C18 (50 mm x 3.0 mm, 2.6 um).[4][12]
» Mobile Phase:
o A: 10 mM Ammonium formate, pH 3.0.[4][12]
o B: Methanol/acetonitrile (50:50).[4][12]

o Gradient: Initial: 95% A, 5% B; ramp to 5% A, 95% B over 13 min; return to initial conditions
at 15.5 min.[4][12]
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¢ Flow Rate: 1.0 ml/min.

e Injection Volume: 10 pL.[4][12]

¢ MS Parameters:

o lonization Mode: Positive lon Electrospray (ESI+).

[e]

Scan Range: 100-510 Da.[4][12]

o

Drying Gas (N2) Temperature: 325°C.

[¢]

Sheath Gas Temperature: 325°C.

[¢]

Nebulizer Pressure: 25 psig.
e Retention Time: Approximately 7.62 min.[4][12]

Caption: Workflow for the LC-QTOF-MS analysis of Phenazolam.

Conclusion

Phenazolam is a potent triazolobenzodiazepine with significant sedative and hypnotic
properties. This guide has summarized its known chemical and physical characteristics,
pharmacological mechanism, and detailed analytical protocols for its detection. The lack of
comprehensive, publicly available data on its synthesis, purification, and quantitative
pharmacology underscores its status as a designer drug that has not undergone formal clinical
development. The provided information is intended to aid researchers in their study of this
compound and other novel benzodiazepines.

Disclaimer: Phenazolam is a research chemical and is not intended for human or veterinary
use. The information provided in this document is for educational and research purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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